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Binding Affinity Profile of TW-37

Protein Target Affinity (Ki Value) Relative Selectivity (vs. Bcl-xL)

Mcl-1 260 - 290 nM [1] [2] [3] ~4.3 times more selective than Bcl-xL [2]

Bcl-2 260 - 290 nM [1] [3] [4] ~3.8 times more selective than Bcl-xL [2]

Bcl-xL 1.11 μM [1] [3] [4] Reference

Mechanism of Action and Experimental Evidence

TW-37's function and specificity are confirmed through specific experimental approaches.

Core Mechanism: BH3 Domain Binding

TW-37 is designed to mimic the BH3 domain of pro-apoptotic proteins [2]. It binds to the hydrophobic

groove of anti-apoptotic proteins like Bcl-2 and Mcl-1, preventing them from neutralizing pro-death proteins

like Bak, Bax, Bid, and Bim [1] [5]. This inhibition "releases the brakes" on apoptosis, leading to

programmed cell death.
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Key Experimental Protocol: Fluorescence Polarization Binding
Assay

The primary method for determining the affinity values in the table is a fluorescence polarization (FP)-

based competitive binding assay [3] [4]. The workflow is as follows:
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1. Prepare a fluorescently-labeled
BH3 peptide (FAM-Bid)

2. Incubate the peptide with
 a recombinant anti-apoptotic protein

(e.g., Bcl-2, Mcl-1)

3. The peptide binds to the protein,
 resulting in high fluorescence polarization

4. Introduce TW-37 into the system

5. TW-37 competes for the binding site,
 displacing the fluorescent peptide

6. Measure the decrease in polarization
 and calculate the inhibition constant (Ki)

Click to download full resolution via product page

This assay directly measures a compound's ability to displace a standard peptide from a protein's binding

groove, providing the quantitative Ki values that define TW-37's specificity profile [3].

Research Implications of the Specificity Profile

TW-37's balanced inhibition of Bcl-2 and Mcl-1 is significant because many cancers rely on both proteins

for survival and drug resistance [1] [6]. Inhibiting only one can lead to treatment failure, making dual-
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targeting inhibitors like TW-37 a promising therapeutic strategy [1]. Its weaker activity against Bcl-xL may

be advantageous, as strong Bcl-xL inhibition is associated with platelet toxicity [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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